3-allyl-1-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxylic acid

• IUPAC Name: 1-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-3-prop-2-enylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C17H27N3O2/c1-5-8-17(16(21)22)9-7-10-19(12-17)11-15-13(3)18-20(6-2)14(15)4/h5H,1,6-12H2,2-4H3,(H,21,22)
• InChI Key: XSHFBZJBGWPERL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)CN2CCCC(C2)(CC=C)C(=O)O)C
• Molecular Formula: C17H27N3O2
• Molecular Weight: 305.4 g/mol

Description

3-allyl-1-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]piperidine-3-carboxylic acid represents a class of heterocyclic compounds incorporating both piperidine and pyrazole rings. These structures are often studied for their potential pharmacological activities and as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step processes, starting from basic piperidine and pyrazole structures. For example, methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates were synthesized from piperidine-4-carboxylic and piperidine-3-carboxylic acids, indicating a similar approach might be applied to our compound of interest (Matulevičiūtė et al., 2021).

Molecular Structure Analysis

The molecular structure of related compounds shows that the pyrazole ring can form dihedral angles with the piperidine ring, which might affect the chemical reactivity and interaction with biological targets. For example, the plane of the pyrazole ring forms a dihedral angle with the piperidine ring in tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate, suggesting a similar geometrical configuration could exist in our compound (Richter et al., 2009).

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

• Novel heterocyclic amino acids in their N-Boc protected ester form have been developed for use as achiral and chiral building blocks, showcasing the importance of piperidine- and pyrazole-based compounds in synthetic chemistry (Matulevičiūtė et al., 2021).

Molecular Interaction Studies

• The molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor was investigated, providing insights into the antagonist activity at the CB1 receptor, highlighting the significance of structural elements such as piperidine and pyrazole in receptor-ligand interactions (Shim et al., 2002).

Antimicrobial and Antimycobacterial Activities

• Compounds derived from pyrazole and piperidine structures have been screened for antimicrobial and antimycobacterial activities, demonstrating the potential therapeutic applications of these compounds (Sidhaye et al., 2011).

Synthesis of Complex Molecules

• The synthesis of complex molecules such as isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives shows the utility of pyrazole derivatives in constructing diverse molecular frameworks (Rahmouni et al., 2014).